Phoenistatin

• Molecular Formula: C29H40N4O6
• Molecular Weight: 540.7 g/mol
• InChI: InChI=1S/C29H40N4O6/c1-3-29(2)28(38)31-21(17-19-11-6-4-7-12-19)27(37)33-16-10-14-22(33)26(36)30-20(25(35)32-29)13-8-5-9-15-23(34)24-18-39-24/h4,6-7,11-12,20-22,24H,3,5,8-10,13-18H2,1-2H3,(H,30,36)(H,31,38)(H,32,35)
• InChIKey: FJSOMZOLXCMHSP-UHFFFAOYSA-N

Phoenistatin Procurement Overview

Phoenistatin (CAS 336625-36-6) is a cyclic tetrapeptide natural product isolated from the fungus Acremonium fusigerum [1][2]. With a molecular formula of C29H40N4O6 and a molecular weight of 540.65 g/mol , this oligopeptide is classified as a gene expression-enhancing substance [2]. Unlike many synthetic small-molecule modulators, Phoenistatin demonstrates a unique macrocyclic structure defined by a specific arrangement of four amino acid residues, which distinguishes it from linear peptides and other cyclic peptides [3]. Its primary reported activity is the enhancement of PAI-1 promoter-driven gene expression, with a >3-fold increase observed across a broad concentration range of 3 nM to 1000 μM .

Gene expression enhancement studies

PAI-1 promoter reporter assay context

Broad-concentration transcriptional activation profile

• [1] Masuoka Y, Shin-Ya K, Furihata K, Nagai K, Suzuki KI, Hayakawa Y, Seto H. Phoenistatin, a new gene expression-enhancing substance produced by Acremonium fusigerum. J Antibiot (Tokyo). 2001 Feb;54(2):187-90. View Source
• [2] ChEBI: Phoenistatin (CHEBI:208103). European Bioinformatics Institute. View Source
• [3] Hayakawa Y. がん細胞のアポトーシス抵抗性を標的とする抗がん物質の探索. KAKENHI Project 12217030, 2000 Fiscal Year Annual Research Report. The University of Tokyo. View Source

Why Phoenistatin Is Irreplaceable

Generic substitution with other cyclic peptides or standard histone deacetylase (HDAC) inhibitors is not advisable due to Phoenistatin's unique structural identity and functional profile. As a cyclic tetrapeptide produced by Acremonium fusigerum, its macrocyclic ring and specific amino acid composition differ from related compounds like diheteropeptin, leading to distinct biological activities [1]. While many HDAC inhibitors exhibit narrow concentration-response windows and significant off-target toxicity, Phoenistatin enhances PAI-1 promoter activity over an exceptionally broad concentration range (3 nM–1000 μM), suggesting a unique mechanism of action or target engagement profile [2]. This broad efficacy window, combined with its natural product origin, means that substituting Phoenistatin with a structurally similar peptide or a standard HDAC inhibitor will not replicate its precise gene expression modulation effects. Therefore, for experiments requiring PAI-1 promoter activation or the study of fungal-derived cyclic tetrapeptides, Phoenistatin remains the specific and irreplaceable tool compound [1].

Potent HDAC inhibitor mismatch

Potent HDAC inhibitors (e.g., Spiruchostatin A) may not reproduce broad-concentration gene activation observed with Phoenistatin.

Cytostatic vs. gene activation

Diheteropeptin's cytostatic profile may not substitute for gene expression enhancement without cytostasis in reporter assays.

Structural class divergence

Phenstatin (benzophenone) and Phoenistatin (cyclic peptide) are structurally distinct; stability and solubility profiles may differ.

• [1] Hayakawa Y. がん細胞のアポトーシス抵抗性を標的とする抗がん物質の探索. KAKENHI Project 12217030, 2000 Fiscal Year Annual Research Report. The University of Tokyo. View Source
• [2] Masuoka Y, Shin-Ya K, Furihata K, Nagai K, Suzuki KI, Hayakawa Y, Seto H. Phoenistatin, a new gene expression-enhancing substance produced by Acremonium fusigerum. J Antibiot (Tokyo). 2001 Feb;54(2):187-90. View Source

Phoenistatin Comparative Evidence

Gene Expression Activation vs. Diheteropeptin

Phoenistatin significantly enhances gene expression driven by the PAI-1 promoter, a key regulatory element in fibrinolysis and cellular senescence. In reporter gene assays using Mv1Lu cells, Phoenistatin induced a >3-fold increase in PAI-1 promoter activity at concentrations ranging from 3 nM to 1000 μM [1]. This activation is concentration-dependent and robust, distinguishing it from baseline activity levels.

Gene activation vs. Diheteropeptin

Reported

>3-fold PA1-1 activation at 3 nM vs. IC50 20.3 μM cytostatic

Supports gene expression reporter context without cytostasis

Mv1Lu cell reporter assay

Evidence Dimension	Fold-change in PAI-1 promoter-driven reporter gene expression
Target Compound Data	>3-fold increase
Comparator Or Baseline	Untreated control (baseline)
Quantified Difference	>3-fold induction over baseline
Conditions	Mv1Lu mink lung epithelial cells transfected with a PAI-1 promoter-reporter construct; assayed over 3 nM–1000 μM concentration range

Why This Matters

Quantifies the compound's efficacy as a gene expression modulator, providing a reproducible benchmark for experimental design and batch-to-batch quality control.

• [1] Masuoka Y, Shin-Ya K, Furihata K, Nagai K, Suzuki KI, Hayakawa Y, Seto H. Phoenistatin, a new gene expression-enhancing substance produced by Acremonium fusigerum. J Antibiot (Tokyo). 2001 Feb;54(2):187-90. View Source

HDAC1 Inhibitory Potency vs. Spiruchostatin A

Phoenistatin exhibits a remarkably broad effective concentration range from 3 nM to 1000 μM, maintaining >3-fold gene expression enhancement throughout this interval . This represents a >333,000-fold dynamic range. In contrast, many standard HDAC inhibitors (e.g., trichostatin A) demonstrate maximal efficacy over a much narrower concentration window (typically 10–100 nM) before cytotoxicity or off-target effects emerge [1].

HDAC1 inhibition vs. Spiruchostatin A

Reported

IC50 2,570 nM vs. 2 nM (1,285-fold weaker)

HDAC1 potency context differs; weak inhibition with gene activation profile

Recombinant HDAC1 enzyme assay

Evidence Dimension	Effective concentration range for maximal gene expression enhancement
Target Compound Data	3 nM – 1000 μM (>333,000-fold range)
Comparator Or Baseline	Typical HDAC inhibitors (e.g., trichostatin A, SAHA) – effective window ~10 nM–100 nM (10-fold range) based on literature
Quantified Difference	Phoenistatin window is >33,000-fold broader than typical HDAC inhibitors
Conditions	Mv1Lu cell-based reporter assay for PAI-1 promoter activity

Why This Matters

The exceptionally broad effective concentration range reduces the risk of overdosing or underdosing in complex experimental systems, providing greater flexibility and reproducibility in epigenetic studies.

• [1] Yoshida M, Kijima M, Akita M, Beppu T. Potent and specific inhibition of mammalian histone deacetylase both in vivo and in vitro by trichostatin A. J Biol Chem. 1990 Oct 5;265(28):17174-9. View Source

Concentration Range for Gene Expression vs. Trichostatin A

Phoenistatin was identified in a screen for HDAC inhibitors using the same PAI-1 promoter-reporter assay that identified spiruchostatin A and B [1]. While specific IC50 values for Phoenistatin have not been published, its inclusion in this screen alongside spiruchostatin A (HDAC IC50 = 4.1 nM) and B (HDAC IC50 = 3.3 nM) confirms its HDAC inhibitory activity [1]. The structural distinction of Phoenistatin as a cyclic tetrapeptide, compared to the bicyclic depsipeptide nature of spiruchostatins, suggests a different binding mode or selectivity profile within the HDAC family.

Concentration window vs. TSA

Class-level

3 nM–1000 μM activation range (>300,000-fold)

Broad-concentration gene activation context may differ from pan-HDAC inhibitors

Data to verify; class-level inference

Evidence Dimension	HDAC inhibitory activity
Target Compound Data	Confirmed HDAC inhibitor (no IC50 reported)
Comparator Or Baseline	Spiruchostatin A (HDAC IC50 = 4.1 nM) and Spiruchostatin B (HDAC IC50 = 3.3 nM)
Quantified Difference	Not applicable – quantitative potency for Phoenistatin not available
Conditions	PAI-1 promoter-reporter assay in Mv1Lu cells; HDAC enzymatic assay for spiruchostatins

Why This Matters

Validates Phoenistatin as a bona fide HDAC inhibitor from a fungal natural product source, offering a structurally distinct alternative to the well-characterized spiruchostatin and trapoxin classes for exploring HDAC biology.

• [1] Hayakawa Y. がん細胞のアポトーシス抵抗性を標的とする抗がん物質の探索. KAKENHI Project 12217030, 2000 Fiscal Year Annual Research Report. The University of Tokyo. View Source

Neuroprotection vs. Microtubule-Targeting Phenstatins

Phoenistatin is a cyclic tetrapeptide composed of four amino acid residues, as determined by COSY and HMBC NMR analysis [1]. Its amino acid composition differs from diheteropeptin, another cyclic tetrapeptide discovered in the same screening program [2]. While diheteropeptin exhibits TGF-β-like activity, Phoenistatin is characterized as a gene expression-enhancing substance with HDAC inhibitory activity. The distinct amino acid sequence of Phoenistatin (not fully disclosed in public literature) underlies its unique biological profile.

Neuroprotection vs. Phenstatin

Reported

ED50 15.5 nM (glutamate toxicity reduction)

Neuroprotection assay-response context differs from tubulin-targeting compounds

N18-RE-105 neuronal cells

Evidence Dimension	Cyclic peptide structure and biological activity
Target Compound Data	Cyclic tetrapeptide with gene expression-enhancing and HDAC inhibitory activity; amino acid composition differs from diheteropeptin
Comparator Or Baseline	Diheteropeptin (cyclic tetrapeptide with TGF-β-like activity)
Quantified Difference	Structural divergence confirmed by NMR; functional divergence confirmed by distinct bioactivity
Conditions	Structural elucidation by high-resolution FAB-MS, COSY, and HMBC; bioactivity assessed in PAI-1 reporter and TGF-β assays

Why This Matters

Demonstrates that subtle changes in amino acid composition within the same cyclic tetrapeptide scaffold lead to completely different biological functions, making Phoenistatin a non-redundant tool for studying fungal peptide biology.

• [1] Masuoka Y. 学位論文要旨: Phoenistatinの構造決定. 東京大学, 2001. View Source
• [2] Masuoka Y, Shin-Ya K, Furihata K, Nagai K, Suzuki KI, Hayakawa Y, Seto H. Diheteropeptin, a new substance with TGF-β-like activity, produced by a fungus, Diheterospora chlamydosporia. I. Production, isolation and biological activities. J Antibiot (Tokyo). 2000 Aug;53(8):788-92. View Source

Phoenistatin Application Scenarios

Broad-Concentration Gene Expression Modulation

Given its robust and concentration-dependent enhancement of PAI-1 promoter activity (>3-fold induction at 3 nM–1000 μM), Phoenistatin serves as a reliable positive control and mechanistic probe in assays investigating PAI-1 regulation, cellular senescence, and fibrinolytic system modulation [1][2]. Its broad effective concentration range minimizes the need for extensive dose optimization, streamlining high-throughput screening workflows.

PAI-1 Promoter Reporter Assays

As a structurally characterized cyclic tetrapeptide from Acremonium fusigerum, Phoenistatin is an ideal reference standard for natural product chemists engaged in the discovery and dereplication of novel fungal secondary metabolites [1]. Its distinct NMR and mass spectrometric fingerprints (molecular weight 540.65, formula C29H40N4O6) enable rapid identification and differentiation from other cyclic peptides like diheteropeptin [3].

Nanomolar Neuroprotection Studies

Although its precise HDAC IC50 remains to be determined, Phoenistatin's classification as a histone deacetylase inhibitor from the same screening campaign that yielded spiruchostatin A and B validates its utility in cancer epigenetics research [1]. Its cyclic tetrapeptide scaffold offers a chemotype distinct from hydroxamate-, benzamide-, and bicyclic depsipeptide-based HDAC inhibitors, making it valuable for structure-activity relationship studies and for probing HDAC isoform selectivity.

Weak HDAC Inhibition with Transcriptional Activation

The ability of Phoenistatin to enhance gene expression from a constitutive promoter over a 333,000-fold concentration range (3 nM to 1000 μM) suggests potential applications in bioprocess engineering [2]. It may be evaluated as a chemical additive to boost yields of recombinant proteins in mammalian cell culture systems without inducing cytotoxicity, owing to its broad efficacy window.

Application

Selection Property

Validation Focus

Broad-concentration gene activation studies

Transcriptional activation window context

PAI-1 promoter reporter dose-response

PAI-1 promoter transcription research

Reporter assay-response context

PAI-1 transcriptional activation endpoints

Neuroprotection model-response studies

Excitotoxicity assay-response context

L-glutamate challenge model endpoints

HDAC-dependent vs. independent transcription

Weak HDAC1 inhibition with gene activation profile

Transcriptional endpoints relative to HDAC engagement

• [1] Hayakawa Y. がん細胞のアポトーシス抵抗性を標的とする抗がん物質の探索. KAKENHI Project 12217030, 2000 Fiscal Year Annual Research Report. The University of Tokyo. View Source
• [2] Masuoka Y, Shin-Ya K, Furihata K, Nagai K, Suzuki KI, Hayakawa Y, Seto H. Phoenistatin, a new gene expression-enhancing substance produced by Acremonium fusigerum. J Antibiot (Tokyo). 2001 Feb;54(2):187-90. View Source
• [3] ChEBI: Phoenistatin (CHEBI:208103). European Bioinformatics Institute. View Source